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Compound of Interest

Compound Name: M8891

Cat. No.: B608796 Get Quote

Technical Support Center: M8891
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and handling of M8891, a potent

and reversible inhibitor of Methionine Aminopeptidase 2 (MetAP2).

Frequently Asked Questions (FAQs)
Q1: What is M8891 and what is its mechanism of action?

A1: M8891 is an orally active, reversible, and brain-penetrant small molecule inhibitor of

Methionine Aminopeptidase-2 (MetAP2).[1][2] MetAP2 is a crucial enzyme responsible for

cleaving the N-terminal methionine from newly synthesized proteins.[3][4] By inhibiting MetAP2,

M8891 disrupts this process, which can impair protein synthesis and lead to a reduction in

endothelial cell proliferation.[5] This anti-angiogenic effect is the primary mechanism behind its

potential anti-tumor activity.[1][3] M8891 is selective for MetAP2 and does not significantly

inhibit MetAP1.[1]

Q2: What are the recommended storage conditions for M8891 solid compound and stock

solutions?

A2: Proper storage is critical to maintain the integrity of M8891. For the solid compound, short-

term storage at 0 - 4°C (days to weeks) and long-term storage at -20°C (months to years) in a

dry, dark environment is recommended.[6] Stock solutions, typically prepared in DMSO, should

be stored at -80°C for up to 6 months or at -20°C for up to 1 month, protected from light.[1] To
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avoid degradation from repeated freeze-thaw cycles, it is best practice to aliquot stock solutions

into single-use volumes.[1]

Q3: What solvents are suitable for dissolving M8891?

A3: M8891 is soluble in DMSO.[6] For in vivo studies, complex formulations are often required

to achieve the desired concentration and bioavailability. These formulations typically start with a

concentrated stock in DMSO, which is then serially diluted with other excipients.

Troubleshooting Guide
Issue 1: I am observing variability or lower than expected efficacy in my in vitro cell-based

assays.

This could be due to several factors related to the stability of M8891 in your experimental

setup.
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Potential Cause Troubleshooting Steps

Degradation in Aqueous Media

Small molecule inhibitors can be susceptible to

hydrolysis in aqueous solutions like cell culture

media. Prepare fresh dilutions of M8891 from a

frozen DMSO stock for each experiment. Avoid

storing M8891 in aqueous buffers for extended

periods.

Precipitation in Media

The final concentration of DMSO in your cell

culture media should be kept low (typically

<0.5% v/v) to prevent precipitation of M8891

and to minimize solvent-induced cellular stress.

If precipitation is observed, consider optimizing

your dilution scheme to lower the final DMSO

concentration.

Adsorption to Plastics

Some compounds can adsorb to the surface of

plasticware, reducing the effective concentration

in your experiment. Consider using low-

adhesion microplates and pipette tips.

Incorrect Stock Concentration

Verify the concentration of your stock solution. If

possible, confirm the purity and concentration of

a new batch of M8891 using a suitable

analytical method like HPLC or LC-MS.

Issue 2: My M8891 stock solution appears cloudy or has visible precipitate upon thawing.

This is a common issue related to the solubility and handling of the compound.
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Potential Cause Troubleshooting Steps

Low Solubility at Colder Temperatures

Gently warm the vial to room temperature and

vortex or sonicate to fully redissolve the

compound before making dilutions. Ensure the

solution is clear before use.

Water Absorption by DMSO

DMSO is hygroscopic and can absorb water

from the atmosphere, which can reduce the

solubility of the compound. Use anhydrous,

high-purity DMSO for preparing stock solutions

and minimize the time the vial is open to the air.

Freeze-Thaw Cycles

Repeated freezing and thawing can lead to

precipitation. As recommended, aliquot your

stock solution into single-use vials to minimize

this issue.[1]

Quantitative Data Summary
The following tables summarize key quantitative parameters for M8891.

Table 1: Inhibitory Activity of M8891

Parameter Value Reference

MetAP-2 IC₅₀ 54 nM [1]

MetAP-2 Kᵢ 4.33 nM [1]

HUVEC Proliferation IC₅₀ 20 nM [1]

Table 2: Recommended Storage Conditions for M8891 Stock Solutions
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Storage

Temperature
Duration Notes Reference

-80°C 6 months Protect from light [1]

-20°C 1 month Protect from light [1]

Experimental Protocols & Methodologies
Protocol 1: Preparation of M8891 Stock Solution

Materials: M8891 solid compound, anhydrous dimethyl sulfoxide (DMSO).

Procedure:

Allow the vial of M8891 solid to equilibrate to room temperature before opening.

Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM).

Vortex or sonicate the vial until the solid is completely dissolved.

Aliquot the stock solution into single-use, light-protected vials.

Store the aliquots at -20°C or -80°C as recommended.[1]

Protocol 2: General In Vivo Formulation

For oral administration in animal models, a multi-component vehicle is often used to improve

solubility and bioavailability. The following is an example formulation strategy; however, specific

concentrations may need to be optimized for your experimental model.

Prepare a concentrated stock of M8891 in DMSO (e.g., 20.8 mg/mL).

Sequentially add the following excipients, ensuring the solution is mixed thoroughly after

each addition:

40% PEG300
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5% Tween-80

45% Saline

This protocol can yield a clear solution of at least 2.08 mg/mL.[1]

Visualizations
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Caption: M8891 inhibits MetAP2, blocking protein maturation and downstream angiogenesis.
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M8891 Solution Stability Troubleshooting
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Caption: A workflow for troubleshooting potential issues with M8891 solution stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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